BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 1-lodo-2-nitrobenzene for
Research and Development

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-lodo-2-nitrobenzene

Cat. No.: B031338

Introduction: 1-lodo-2-nitrobenzene, also known by its IUPAC name, is a crucial organic
compound that serves as a fundamental building block in advanced chemical synthesis.[1] With
the CAS number 609-73-4, this aromatic compound is characterized by an iodine atom and a
nitro group attached to adjacent carbon atoms on a benzene ring.[2] Its unique structure makes
it a valuable intermediate and reagent in the production of complex molecules, particularly
within the pharmaceutical and fine chemical industries.[1][3] Researchers and drug
development professionals utilize 1-lodo-2-nitrobenzene as a precursor for synthesizing
active pharmaceutical ingredients (APIs) and other medicinally significant compounds.[1][4]
This guide provides a comprehensive overview of its properties, synthesis, applications, and
safety protocols, tailored for a scientific audience.

Chemical and Physical Properties

1-lodo-2-nitrobenzene is typically a light yellow to brown crystalline solid.[5][6] It is insoluble in
water but shows solubility in organic solvents like methanol.[5][7] The compound is noted to be
light-sensitive and incompatible with strong bases and oxidizing agents.[7]
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Property Value Source(s)

IUPAC Name 1-lodo-2-nitrobenzene [21[81[9]
2-lodonitrobenzene, o-

Synonyms ) [2][9][10][11]
lodonitrobenzene

CAS Number 609-73-4 [12][13]

Molecular Formula CeHaINO2 [121en1a12]

Molecular Weight 249.01 g/mol [1][2][5]
Light yellow to brown

Appearance [1][5][6]
powder/crystal

Melting Point 49-51 °C [71[12]

Boiling Point 288-289 °C (at 760 mmHg) [71[14]

Density 2.0+£0.1 g/cm3 [12]

Flash Point 113 °C (closed cup) [13]

- Insoluble in water; Soluble in
Solubility [51[7]

methanol

Synthesis and Reactivity

The most common laboratory synthesis of 1-lodo-2-nitrobenzene involves the diazotization of

2-nitroaniline, followed by a Sandmeyer-type reaction with an iodide salt. The workflow involves

creating a diazonium salt from the starting amine, which is then displaced by iodide.
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Step 1: Diazotization
2-Nitroaniline NaNO2z, H2SOa4 (aq)
0-5°C
Step 2: lodination
2-Nitrobenzenediazonium Salt (Intermediate) Potassium lodide (KI)

Evolution of N2 gas

1-lodo-2-nitrobenzene (Product)

Click to download full resolution via product page
Caption: Synthetic workflow for 1-lodo-2-nitrobenzene.
Experimental Protocol: Synthesis of 1-lodo-2-nitrobenzene[15]

o Preparation of Diazonium Salt: In a suitable reaction vessel, add 100 g of o-nitroaniline to
1000 mL of water. Carefully and slowly add 600 g of concentrated sulfuric acid. Cool the
resulting clear solution to 5 °C in an ice bath.

o Diazotization: While maintaining the temperature below 10 °C, diazotize the solution by
adding a stoichiometric amount of sodium nitrite dissolved in a minimal amount of water.

 lodination: In a separate, larger vessel, prepare a solution of 200 g of potassium iodide and
200 g of iodine in 200 mL of water.

o Reaction: Add the cold diazonium salt solution in portions to the potassium iodide/iodine
solution. Nitrogen gas will evolve.
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e Work-up: Once the nitrogen evolution ceases, gently warm the mixture on a water bath. To
remove excess iodine, shake the warm mixture with a sodium sulfite solution until the
characteristic iodine color disappears.

« |solation: Cool the mixture. The product, 1-lodo-2-nitrobenzene, will crystallize and can be
collected by filtration. The expected melting point of the purified product is approximately 54
°C.[15]

Applications in Research and Drug Development

1-lodo-2-nitrobenzene is a versatile reagent primarily used as an intermediate in multi-step
organic syntheses.[1] Its reactivity, particularly at the C-I bond, allows for its use in various
cross-coupling reactions, such as the Ullmann condensation, to form carbon-carbon or carbon-
heteroatom bonds. These reactions are fundamental in building the complex scaffolds of many
pharmaceutical agents.

1-lodo-2-nitrobenzene Coupling Partner
(Building Block) (e.g., Indole)

N/
i

Complex Intermediate
(e.g., 1-(2-Nitrophenyl)-1H-indole)

'

Further Transformations
(e.g., Nitro Group Reduction)

Active Pharmaceutical
Ingredient (API) Scaffold
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Caption: Role of 1-lodo-2-nitrobenzene in a synthetic pathway.

Experimental Protocol: Synthesis of 1-(2-Nitrophenyl)-1H-indole[14] This procedure
demonstrates a ligand-free Ullmann arylation using 1-lodo-2-nitrobenzene.

o Catalyst System: Prepare a pre-catalyst system of Poly(ethylene glycol) (PEGs400), Cesium
Carbonate (Cs2C0Os), and a copper source.

e Reaction Mixture: In a microwave-safe reaction vessel, combine 1-lodo-2-nitrobenzene (1
equivalent), 1H-indole (1.2 equivalents), and the PEG3400—Cs2COs—copper pre-catalyst.

e Microwave Irradiation: Subject the reaction mixture to microwave activation. Monitor the
reaction progress using an appropriate technique (e.g., TLC or GC-MS).

o Work-up and Purification: Upon completion, cool the reaction mixture and perform a suitable
work-up, which may involve extraction with an organic solvent and washing with water. Purify
the crude product using column chromatography to isolate 1-(2-Nitrophenyl)-1H-indole.

This compound has been specifically used in the synthesis of 2-(2-Pyridyl)-3H-indol-3-one N-
Oxide and as a reagent in synthesizing an analog of 4,4'-Methylenedianiline, which is used in
resin manufacturing.[7][14]

Safety and Handling

1-lodo-2-nitrobenzene is a hazardous substance and must be handled with appropriate safety
precautions. It is harmful if swallowed, inhaled, or in contact with skin.[11] It also causes skin
and serious eye irritation and may cause respiratory irritation.[11]
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Hazard Information Details Source(s)
GHS Pictogram GHSO07 (Exclamation Mark) [12]
Signal Word Warning [12]

H302+H312+H332: Harmful if
swallowed, in contact with skin,
or if inhaled.H315: Causes

Hazard Statements skin irritation.H319: Causes [11]
serious eye irritation.H335:
May cause respiratory

irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P271: Use only outdoors or
in a well-ventilated area.P280:
Wear protective
gloves/protective clothing/eye
protection/face

Precautionary Statements protection.P302+P352: IF ON [11][13][16]
SKIN: Wash with plenty of
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Handling and Storage:

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.

e Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or
face shield, and a lab coat. For operations that may generate dust, a NIOSH-approved
respirator (e.g., N95 dust mask) is recommended.[16]
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» Storage: Store in a tightly closed container in a cool, dry, and dark place.[5] Keep away from
incompatible materials such as strong oxidizing agents and strong bases.[7]

o First Aid: In case of inhalation, move the person to fresh air.[11][13] For skin contact, wash
off with soap and plenty of water.[13] For eye contact, rinse cautiously with water for at least
15 minutes.[13] If swallowed, rinse mouth with water and seek immediate medical attention.
[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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